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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

This guide provides a comprehensive overview of the molecular weight of methyl
cyclopentanecarboxylate, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Properties
Methyl cyclopentanecarboxylate is an organic compound classified as an ester of

cyclopentanecarboxylic acid and methanol.[1] Its fundamental properties are pivotal for its

application in chemical synthesis and research.

Molecular Formula and Weight

The chemical formula for methyl cyclopentanecarboxylate is C7H12O2.[1][2][3][4] Based on

this formula, the computed molecular weight is approximately 128.17 g/mol .[2][4][5][6] The

precise molecular weight, based on the most abundant isotopes of its constituent elements, is

128.1690 g/mol .[3]

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of methyl
cyclopentanecarboxylate.
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Property Value Unit Source

Molecular Formula C7H12O2 - [1][2][3][4]

Molar Mass 128.17 g/mol [2][4][5][6]

Density 1.014 g/cm³ [5][7]

Boiling Point 81-82 (at 5 mmHg) °C [7]

Melting Point 77-78 °C [5][7]

Refractive Index 1.4360 - [7]

Vapor Pressure 2.55 mmHg at 25°C [7]

Experimental Determination of Molecular Weight
The molecular weight of methyl cyclopentanecarboxylate can be experimentally determined

using several analytical techniques. Mass spectrometry is the most common and precise

method.

Experimental Protocol: Molecular Weight Determination by Mass Spectrometry

Objective: To determine the molecular weight of a purified sample of methyl
cyclopentanecarboxylate using electrospray ionization mass spectrometry (ESI-MS).

Materials:

Purified methyl cyclopentanecarboxylate

High-purity solvent (e.g., methanol or acetonitrile)

Mass spectrometer with an ESI source

Procedure:

Sample Preparation: A dilute solution of methyl cyclopentanecarboxylate is prepared by

dissolving a small amount of the compound in the chosen high-purity solvent. The

concentration is typically in the range of 1 to 10 µg/mL.
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Instrument Calibration: The mass spectrometer is calibrated using a standard compound with

a known molecular weight to ensure mass accuracy.

Sample Infusion: The prepared sample solution is infused into the ESI source of the mass

spectrometer at a constant flow rate.

Ionization: In the ESI source, the sample is nebulized and subjected to a high voltage,

leading to the formation of protonated molecules, typically [M+H]+ or other adducts such as

[M+Na]+.

Mass Analysis: The generated ions are then transferred into the mass analyzer (e.g., a

quadrupole, time-of-flight, or Orbitrap analyzer), which separates the ions based on their

mass-to-charge ratio (m/z).

Data Acquisition: A mass spectrum is acquired, plotting ion intensity versus the m/z ratio.

Data Analysis: The peak corresponding to the molecular ion (or its adduct) is identified. The

molecular weight of the compound is then calculated from the observed m/z value. For an

[M+H]+ ion, the molecular weight is the m/z value minus the mass of a proton.

Visualizations
Logical Workflow for Molecular Weight Determination

The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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